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Compound of Interest

Compound Name: 3-Isopropylphenol

Cat. No.: B7770334

An In-Depth Technical Guide to 3-lsopropylphenol (m-Cumenol)

Introduction

3-Isopropylphenol, also known by its synonyms m-cumenol and 3-(1-methylethyl)phenoal, is
an alkylphenol of significant interest in the fields of chemical synthesis, pharmaceutical
development, and materials science.[1][2] Structurally, it is a phenolic compound featuring an
isopropy! group at the meta position of the benzene ring.[1] This specific arrangement confers a
unigue combination of reactivity and lipophilicity, making it a valuable and versatile
intermediate.[1] In the pharmaceutical industry, its importance is highlighted by its role as a key
building block in the synthesis of various therapeutic agents and as a known impurity of the
anesthetic Propofol.[1][2][3]

This guide provides a comprehensive technical overview of 3-isopropylphenol, designed for
researchers, scientists, and drug development professionals. It covers the molecule's
fundamental chemical properties, common synthesis methodologies, key applications in drug
discovery, and essential safety and handling protocols.

Chemical Identity and Molecular Structure

The unambiguous identification of a chemical compound is foundational to all scientific
research. 3-lsopropylphenol is registered under CAS Number 618-45-1.[1][3][4] Its molecular
formula is CeH120, corresponding to a molecular weight of 136.19 g/mol .[3][4][5]
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Identifier Value

Molecular Formula CoH120[4][5]
Molecular Weight 136.19 g/mol [4][5]
IUPAC Name 3-propan-2-ylphenol[5]

Common Synonyms

m-Cumenol, m-Isopropylphenol, 3-(1-
Methylethyl)phenol[1][3][5]

CAS Number

618-45-1[1][3][4]

Canonical SMILES

CC(C)C1=CC(=CC=C1)0[5]

InChl Key

VLISLTNSFSOYQR-UHFFFAOYSA-NI[5]

Physicochemical Properties

The physical and chemical properties of 3-isopropylphenol dictate its behavior in reactions, its

solubility, and its appropriate handling and storage conditions. It is typically a liquid at room

temperature but can exist as a white to brown crystalline solid depending on purity and ambient

temperature.[2][6][7] It is sparingly soluble in water but readily soluble in organic solvents like

ether.[2][6]
Property Value
Appearance Yellow to brown liquid or solid[8]
Melting Point 23-26 °C (lit.)[2][8]
Boiling Point 228 °C (lit.)[2]
Density 0.994 g/mL at 25 °C (lit.)[2][8]
Flash Point 97 °C to 104.44 °C[2][8]
Solubility Slightly soluble in water; Soluble in ether[2][6]
pKa 10.03 + 0.10 (Predicted)[6]
logP 2.7 - 2.86[5][9]
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Synthesis and Manufacturing

The industrial production of 3-isopropylphenol often utilizes by-products from the cumene
process for manufacturing phenol and acetone.[6] A primary route involves the oxidation and
subsequent decomposition of m-dicumyl.[6]

The causality of this process is rooted in free-radical chemistry and acid-catalyzed
rearrangement. The initial air oxidation introduces hydroperoxide functional groups, which are
then susceptible to a Hock rearrangement under acidic conditions (typically with sulfuric acid)
to yield the desired phenol and acetone as a co-product.[6]

Experimental Protocol: Synthesis from m-Dicumyl

The following protocol outlines the key steps in a common manufacturing method.[6]

o Oxidation: Liquid-phase m-dicumene is charged into a reactor with a suitable initiator. Air is
bubbled through the liquid at approximately 120°C for 1 to 1.5 hours. This step forms m-
dicumyl monohydroperoxide.

o Concentration: The resulting oxidation solution is concentrated to remove unreacted starting
material and by-products.

o Decomposition: The concentrated m-dicumyl monohydroperoxide is subjected to
decomposition under the catalysis of sulfuric acid. This exothermic reaction cleaves the
molecule.

e Separation and Purification: The reaction mixture, now containing 3-isopropylphenol and
acetone, undergoes separation. This is typically achieved through distillation or extraction to
isolate the final, purified 3-isopropylphenol product.
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Synthesis Workflow
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Caption: Industrial synthesis of 3-isopropylphenol from m-dicumyl.

Applications in Research and Drug Development
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3-Isopropylphenol is a highly valued building block in medicinal chemistry, primarily due to its
reactive phenolic hydroxyl group and the tuning of its lipophilicity by the isopropyl substituent.

[1]

o Precursor for Anesthetics: It is a known intermediate and impurity in the synthesis of certain
anesthetic agents, most notably related to Propofol.[1][3] The structural features of 3-
isopropylphenol can be modified to construct molecules with specific pharmacological
profiles for use in surgical procedures.[1]

e Cholinesterase Inhibition: Derivatives of 3-isopropylphenol, such as 3-isopropylpheny! N-
methylcarbamate, have been studied for their ability to inhibit cholinesterase enzymes.[1][10]
This line of research is particularly relevant for developing therapeutics for
neurodegenerative diseases like Alzheimer's disease.[1]

o Versatile Therapeutic Building Block: The hydroxyl group is a reactive handle that readily
undergoes etherification and esterification.[1] This allows medicinal chemists to incorporate
the 3-isopropylphenyl moiety into more complex molecules to develop new drugs with
antimicrobial or other specific biological activities.[1]

o Other Applications: Beyond pharmaceuticals, it is used as an ingredient in some
disinfectants and as an intermediate in the production of non-staining antioxidants for the
rubber industry.[10]
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Caption: 3-Isopropylphenol as a versatile precursor in drug development.

Safety, Handling, and Toxicology

Due to its chemical nature, 3-isopropylphenol presents several hazards and must be handled
with stringent safety precautions.

e Primary Hazards: The compound is classified as harmful if swallowed and causes severe
skin burns and eye damage.[6][7][8][11] It is corrosive and can cause chemical burns to the
oral cavity and gastrointestinal tract upon ingestion.[7][8] Direct eye contact can lead to

serious or permanent injury.[7]

o Personal Protective Equipment (PPE): When handling 3-isopropylphenol, appropriate PPE
is mandatory. This includes chemical-resistant gloves (e.g., PVC), chemical goggles with a
full-face shield, and protective overalls.[7][12][13] Work should be conducted in a well-
ventilated area or under a chemical fume hood to prevent inhalation of vapors.[7][13]
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o Storage and Incompatibilities: It should be stored in a cool, dry, and well-ventilated area
away from heat and sources of ignition.[6][12] Containers must be kept tightly sealed.[12] It
is incompatible with strong oxidizing agents (e.g., nitrates, bleaches) and strong reducing
agents.[6][7] Contact with bases will generate heat.[7]

e Environmental Toxicity: 3-lsopropylphenol is recognized as being toxic to aquatic
organisms and can persist in aquatic environments.[12][14] It is also considered an
endocrine-disrupting chemical, posing risks to ecosystems.[14] Therefore, all spills and
waste must be managed carefully to prevent environmental release.[12][13]

Conclusion

3-Isopropylphenol is a chemical intermediate of considerable utility, bridging basic chemical
manufacturing with advanced applications in pharmaceutical and materials science. Its
molecular structure provides a versatile platform for synthesizing a range of high-value
compounds, from anesthetics to potential treatments for neurodegenerative diseases.
However, its significant corrosive and toxic properties demand that its use be governed by
rigorous safety protocols to protect both researchers and the environment. A thorough
understanding of its chemistry, applications, and hazards is essential for harnessing its
potential responsibly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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